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Compound of Interest

Compound Name: Filanesib

Cat. No.: B612139

Filanesib Experiments Technical Support Center

Welcome to the Filanesib Technical Support Center. This resource is designed for researchers,
scientists, and drug development professionals to provide guidance and troubleshoot common
issues encountered during in vitro and in vivo experiments with Filanesib (ARRY-520).

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

Here you will find answers to common questions and step-by-step guides to address
inconsistent results in your Filanesib experiments.

Q1: What is the mechanism of action of Filanesib?

Filanesib is a potent and selective, noncompetitive inhibitor of the Kinesin Spindle Protein
(KSP), also known as Eg5 or KIF11.[1][2][3] KSP is a motor protein essential for the formation
of the bipolar mitotic spindle during cell division.[1][4] By inhibiting KSP, Filanesib disrupts
spindle formation, leading to the formation of monopolar spindles. This triggers mitotic arrest
and subsequent apoptosis (programmed cell death) in rapidly dividing cancer cells.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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